molecular formula C7H6N2S2 B1220645 2-Benzothiazolesulfenamide CAS No. 2801-21-0

2-Benzothiazolesulfenamide

Cat. No. B1220645
CAS RN: 2801-21-0
M. Wt: 182.3 g/mol
InChI Key: GPNLWUFFWOYKLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Benzothiazolesulfenamide, also known as N,N-dicyclohexyl-2-benzothiazolesulfenamide, is a white powder at room temperature . It is used as an accelerator in the production of natural or synthetic rubber .


Molecular Structure Analysis

The molecular formula of 2-Benzothiazolesulfenamide is C7H6N2S2 . The InChI representation of the molecule is InChI=1S/C7H6N2S2/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2 . The Canonical SMILES representation is C1=CC=C2C(=C1)N=C(S2)SN .


Physical And Chemical Properties Analysis

2-Benzothiazolesulfenamide is a white powder at room temperature . It has a molecular weight of 182.3 g/mol . It is slightly soluble in water . Its density is 1.2 g/cm³ at 20°C . It decomposes at 300°C (572°F) . Its melting point is between 90 - 102°C (194 - 215°F) .

Scientific Research Applications

Rubber Vulcanization

2-Benzothiazolesulfenamide is widely used in the vulcanization of rubber . It acts as an accelerator in the curing process, enhancing the physical and chemical properties of the vulcanizates . The use of 2-Benzothiazolesulfenamide results in vulcanizates with improved mechanical properties and better retention of these properties after aging .

Nitrosamine Free Curing

2-Benzothiazolesulfenamide is a nitrosamine-free accelerator, which makes it a safer alternative to other accelerators that generate nitrosamines during the mixing, vulcanization, and storage of rubber articles . Nitrosamines are known to be carcinogenic, and thus, the use of 2-Benzothiazolesulfenamide can help reduce the health risks associated with rubber production .

Binary Accelerator Systems

2-Benzothiazolesulfenamide can be used in binary accelerator systems, which provide better physical and chemical properties to the vulcanizates . These systems also show a reduction in optimum cure time, suggesting a nucleophilic reaction mechanism in the vulcanization reactions .

Synthesis of Sulfenamides, Sulfinamides, and Sulfonamides

2-Benzothiazolesulfenamide can be used in the direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines . These compounds have found various applications in diverse fields such as pharmaceuticals, agrochemicals, polymers, and more .

Non-Regulated Accelerator

2-Benzothiazolesulfenamide can be used as a non-regulated accelerator in the preparation of safe natural rubber vulcanizates . The vulcanizates prepared using non-regulated nitrosamine generating accelerators are reported as noncarcinogenic .

Cure Modification

2-Benzothiazolesulfenamide can be used for cure modification of natural rubber containing benzothiazole accelerators . This can lead to improved cure characteristics and mechanical properties of the vulcanizates .

Safety And Hazards

When handling 2-Benzothiazolesulfenamide, it is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . Remove all sources of ignition and evacuate personnel to safe areas . Keep people away from and upwind of spill/leak . This material is stable under normal conditions of use . Prevent contact with oxidizing agents . Heating to decomposition may release carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides .

properties

IUPAC Name

S-(1,3-benzothiazol-2-yl)thiohydroxylamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N2S2/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H,8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GPNLWUFFWOYKLP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)N=C(S2)SN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80182292
Record name 2-Benzothiazylsulfenamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80182292
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

182.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Benzothiazolesulfenamide

CAS RN

2801-21-0
Record name 2-Benzothiazolesulfenamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2801-21-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Benzothiazylsulfenamide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002801210
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Benzothiazolesulfenamide
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157088
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-Benzothiazylsulfenamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80182292
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

2-Benzothiazole sulfenamide was synthesized from the reaction of 2-mercaptobenzothiazole, ammonia, and sodium hypochlorite in water (previously incorporated J. Org. Chem., 14, 921 (1940)).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

The sulfenylated diphenylamine was prepared from N-[2-chloro-5-(trifluoromethyl)phenyl]-2,4-dinitro-6-(trifluoromethyl)benzenamine (4.3 g, 0.010 mol) in dry THF (20 ml), 2-benzothiazolesulfenyl chloride [2.0 g, 0.010 mol, Zh. Obshch. Khim. 45, 1127 (1975)] in carbon tetrachloride (45 ml) and 50% NaH (0.53 g, 0.011 mol) as outlined in Example 1 with the following exception: the reaction mixture was stirred at 0° for 3 hours and then at room temperature for 16 hours. Purification by dry column chromatography (silica gel, hexane/ethyl acetate, 8.5/1.5) gave N-[2-chloro-5-(trifluoromethyl)-phenyl]-N-[2,4-dinitro-6-trifluoromethyl)phenyl]-2-benzothiazolesulfenamide as a red-orange glass: mp 46°-53°; NMR (CDCl3) δ 7.20-8.25 (m, 7H, Ar-H), 8.8-9.05 (AB quartet, 1.6H, Ar-H); IR(KBr) 1600, 1540, 1500, 1330, 1270, 1170, 1150, 1130 and 1070 cm-1.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Name
Quantity
0.53 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Benzothiazolesulfenamide
Reactant of Route 2
2-Benzothiazolesulfenamide
Reactant of Route 3
Reactant of Route 3
2-Benzothiazolesulfenamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.